Cas no 88357-18-0 (Benzene, 1-[(1,1-dimethylethyl)thio]-4-(2-nitro-1-propenyl)-)
![Benzene, 1-[(1,1-dimethylethyl)thio]-4-(2-nitro-1-propenyl)- structure](https://www.kuujia.com/scimg/cas/88357-18-0x500.png)
88357-18-0 structure
Product name:Benzene, 1-[(1,1-dimethylethyl)thio]-4-(2-nitro-1-propenyl)-
Benzene, 1-[(1,1-dimethylethyl)thio]-4-(2-nitro-1-propenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-[(1,1-dimethylethyl)thio]-4-(2-nitro-1-propenyl)-
- 1-tert-butylsulfanyl-4-(2-nitroprop-1-enyl)benzene
- DTXSID80742310
- 88357-18-0
- 1-(tert-Butylsulfanyl)-4-(2-nitroprop-1-en-1-yl)benzene
-
- Inchi: InChI=1S/C13H17NO2S/c1-10(14(15)16)9-11-5-7-12(8-6-11)17-13(2,3)4/h5-9H,1-4H3
- InChI Key: FWLCYYUWDZBCJV-UHFFFAOYSA-N
- SMILES: CC(=CC1=CC=C(C=C1)SC(C)(C)C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 251.09799996g/mol
- Monoisotopic Mass: 251.09799996g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 71.1Ų
- XLogP3: 4
Benzene, 1-[(1,1-dimethylethyl)thio]-4-(2-nitro-1-propenyl)- Related Literature
-
Gyu Hyeon Shim,Thi To Nguyen Vo,Boyeon Kweon,Koung Moon Kim RSC Adv., 2021,11, 3645-3654
-
M. Spulber,P. Baumann,J. Liu,C. G. Palivan Nanoscale, 2015,7, 1411-1423
-
Shiqiang Liu,Zhiwen Cheng,Yawei Liu,Xiaoping Gao,Yujia Tan,Yuanyang Ren Phys. Chem. Chem. Phys., 2021,23, 4178-4186
-
4. C@ZnOnanorod array-based hydrazine electrochemical sensor with improved sensitivity and stabilityJinping Liu,Yuanyuan Li,Jian Jiang,Xintang Huang Dalton Trans., 2010,39, 8693-8697
-
Javier Galbán,Susana de Marcos,Isabel Sanz,Carlos Ubide,Juan Zuriarrain Analyst, 2010,135, 564-569
88357-18-0 (Benzene, 1-[(1,1-dimethylethyl)thio]-4-(2-nitro-1-propenyl)-) Related Products
- 1225053-54-2(1-bromo-9,9-dimethyl-9H-fluorene)
- 2228272-50-0(1-(4-methylpyrimidin-5-yl)methylcyclopropan-1-amine)
- 7783-95-1(silver difluoride)
- 129084-50-0(3-(3,5-dimethoxyphenyl)pyrrolidine)
- 2228355-04-0(4-bromo-2-(but-3-yn-2-yl)furan)
- 2283787-70-0(1-(cyclopropylmethyl)-1H-pyrazole-4-thiol)
- 2060008-90-2(8-(2-methylphenyl)-6-azaspiro3.4octan-5-one)
- 2228834-25-9(3-(2-chloro-5-nitrophenyl)but-3-en-1-amine)
- 1805590-44-6(3-Bromo-5-chloromethyl-4-hydroxypyridine)
- 1421512-90-4(2-{[1-(5,6-dihydro-1,4-dioxine-2-carbonyl)azetidin-3-yl]oxy}-4-methoxy-1,3-benzothiazole)
Recommended suppliers
江苏科伦多食品配料有限公司
Gold Member
CN Supplier
Reagent

Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
CN Supplier
Bulk

BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
CN Supplier
Reagent

PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent

Taizhou Jiayin Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
